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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

ASTM F1839 for testing rigid polyurethane foam.

Frequently Asked Questions (FAQs)
Q1: What is the "foam rise direction," and why is it important in ASTM F1839 testing?

A1: The foam rise direction is the orientation in which the foam expands during its

manufacturing process.[1][2] This directionality is crucial because it results in an anisotropic

cellular structure, meaning the foam's mechanical properties are not the same in all directions.

[3][4][5] The cells of the foam are typically elongated in the direction of the foam rise.[3]

Consequently, properties like compressive strength and modulus are generally higher when

measured parallel to the foam rise direction compared to the transverse (perpendicular)

direction.[3][6] Therefore, for accurate and repeatable results according to ASTM F1839, it is

critical to orient the test specimen correctly with respect to the loading direction as specified in

the standard.

Q2: How do I identify the foam rise direction on my polyurethane foam block?

A2: According to the ASTM F1839 standard, the foam rise direction should be marked on the

foam block by the manufacturer.[1] If it is not marked, you should contact the supplier for this

information. Visually, you may be able to observe a slight elongation of the cells in the foam

rise direction, but relying on the manufacturer's marking is the most reliable method.
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Q3: What are the specific requirements for specimen orientation in ASTM F1839 for different

types of tests?

A3: The ASTM F1839 standard specifies the following orientations:

Compressive Strength and Modulus: The compressive load must be applied parallel to the

foam rise direction.[7]

Shear Strength and Modulus: The test specimen should be oriented so that the foam rise

direction is perpendicular to the plane of maximum shear stress.

Failure to adhere to these orientations will lead to inaccurate and non-standard results.

Troubleshooting Guide
This guide addresses common issues users may encounter related to the foam rise direction

during ASTM F1839 testing.

Issue 1: Inconsistent or lower-than-expected
compressive strength and modulus values.
Possible Cause: Incorrect specimen orientation. If the compressive load is not applied parallel

to the foam rise direction, the measured strength and modulus will be lower. The mechanical

properties of rigid polyurethane foam are anisotropic, with the highest values typically found in

the foam rise direction.

Troubleshooting Steps:

Verify Specimen Marking: Double-check the manufacturer's marking on the foam block to

confirm the foam rise direction.

Correct Specimen Preparation: Ensure that the test specimens are machined so that the

intended loading axis is parallel to the marked foam rise direction.

Review Test Setup: Before initiating the test, confirm that the specimen is correctly placed in

the testing machine with the foam rise direction aligned with the loading axis.

The following diagram illustrates the correct experimental workflow for compressive testing:
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Figure 1: Experimental workflow for ASTM F1839 compressive testing.

Issue 2: Significant variation in results between samples
from the same foam block.
Possible Cause: Inadvertent testing of specimens at different orientations relative to the foam

rise direction. Even a slight deviation from the parallel or perpendicular orientation can lead to

noticeable changes in mechanical properties.

Troubleshooting Steps:
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Implement a Fixturing System: Use a jig or fixture during specimen preparation to ensure

consistent orientation of all specimens cut from the block.

Mark Individual Specimens: After cutting, transfer the foam rise direction marking to each

individual test specimen.

Angle-Dependent Effects: Be aware that the compressive and shear properties of the foam

change with the loading angle. Research has shown that as the loading angle deviates from

the foam rise direction (0°), the energy absorption and mechanical properties can change

significantly.[8][9]

The following diagram illustrates the relationship between loading angle and potential for result

deviation:
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Figure 2: Impact of specimen orientation on result consistency.

Data on Anisotropy of Rigid Polyurethane Foam
The anisotropic nature of rigid polyurethane foam is evident in the differences in its mechanical

properties when tested along different axes. The following tables summarize quantitative data

from research studies on the effect of foam rise direction.

Table 1: Comparison of Mechanical Properties Parallel and Perpendicular to Foam Rise

Direction
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Property Loading Direction Value

Compressive Strength Parallel to Rise Higher

Perpendicular to Rise Lower

Compressive Modulus Parallel to Rise Higher

Perpendicular to Rise Lower

Tensile Strength Parallel to Rise 229 kPa

Perpendicular to Rise 393 kPa

Tensile Modulus Parallel to Rise 929 kPa

Perpendicular to Rise 3256 kPa

(Data for a foam with a density

of 48.5 kg/m ³)[3]

Table 2: Effect of Loading Angle on Mechanical Properties

Loading Angle (from Rise
Direction)

Compressive Strength
(Relative)

Energy Absorption

0° Highest Lowest

45° Intermediate Intermediate

90° Lowest Highest

(Qualitative trends observed in

research)[8][9]

Table 3: Anisotropy Ratio of Mechanical Properties
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Property
Anisotropy Ratio
(Parallel/Perpendicular)

Reference

Geometric Cell Dimension 2.2 [3]

Compressive Properties Small increase in rise direction [6]

This information highlights the critical importance of adhering to the specified specimen

orientation in ASTM F1839 to ensure the validity and reproducibility of test results. For further

assistance, please consult the full ASTM F1839 standard or contact your foam supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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